Cas no 1153280-94-4 (ethyl 5-(furan-3-amido)-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-(furan-3-amido)-3-methylthiophene-2-carboxylate
• CAS No: 1153280-94-4
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• CID: 6081036
• PubChem ID: 43408980
• Update Time: 2024-01-16

ethyl 5-(furan-3-amido)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(furan-3-amido)-3-methylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-[(3-furanylcarbonyl)amino]-3-methyl-, ethyl ester
• ethyl 5-(furan-3-carboxamido)-3-methylthiophene-2-carboxylate
• ethyl 5-(furan-3-carbonylamino)-3-methylthiophene-2-carboxylate
• 1153280-94-4
• F0882-2743
• AKOS005898345

• Inchi： 1S/C13H13NO4S/c1-3-18-13(16)11-8(2)6-10(19-11)14-12(15)9-4-5-17-7-9/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： AMRLEVJGRMZEAI-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2C=COC=2)=O)=CC=1C

Computed Properties

• Exact Mass: 279.05652907g/mol
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 330.7±42.0 °C(Predicted)
• pka: 12.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives